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Compound of Interest

Compound Name: Molybdenum nickel oxide

Cat. No.: B083913

An in-depth exploration of the synthesis, characterization, and band gap determination of
molybdenum nickel oxide (NiMoO4), tailored for researchers, scientists, and drug
development professionals. This guide provides a comprehensive overview of the material's
properties, detailed experimental protocols, and a summary of its potential biological activities.

Molybdenum nickel oxide, specifically in its nickel molybdate (NiMoO4) form, is a versatile
material with significant potential in various fields, including catalysis, energy storage, and, as
emerging research suggests, in biomedical applications due to its antibacterial properties. A
crucial parameter governing the electronic and optical properties of NiMoO4 is its band gap,
which dictates its interaction with light and its potential applications in photocatalysis and
optoelectronics. This technical guide delves into the investigation of the band gap of
molybdenum nickel oxide, presenting a compilation of reported values, detailed experimental
methodologies for its synthesis and characterization, and a visualization of its proposed
antibacterial mechanism.

Data Presentation: Band Gap of Nickel Molybdate
(NiMoO4)

The optical band gap of nickel molybdate is influenced by its crystalline phase (a- or (3-
NiMoO4) and the synthesis methodology employed. The following table summarizes a range of
experimentally determined band gap values for NiMoO4 from various studies.
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Crystalline Phase Synthesis Method Band Gap (eV) Reference
o-NiMoO4 Co-precipitation 3.20 [1]
0-NiMoO4 & B- _ o
) Microwave Sintering 215-2.2 [2]
NiMoO4
o-NiMoO4 & [3- 2.2 (direct), 1.9
) Hydrothermal o [3]
NiMoO4 (indirect)
0-NiMoO4 Co-precipitation 2.36 [4]
] Co-precipitation (Fe-
Doped NiMoO4 2.6 [1]
doped)
) Co-precipitation (Cu-
Doped NiMoO4 2.12 [1]
doped)

] Co-precipitation (Fe-
Doped NiMoO4 1.26 [1]
Cu co-doped)

Experimental Protocols

This section provides detailed methodologies for the synthesis of nickel molybdate
nanoparticles via co-precipitation and the subsequent determination of their optical band gap
using UV-Vis spectroscopy.

Protocol 1: Synthesis of a-NiMoO4 Nanoparticles via Co-
precipitation

This protocol outlines a straightforward method for synthesizing a-NiMoO4 nanopatrticles at
room temperature followed by calcination.

Materials:
» Nickel nitrate hexahydrate (Ni(NO3)2:6H20)
e Sodium molybdate dihydrate (Naz2M0Oa-2H20)

e Sodium hydroxide (NaOH)
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e Deionized (DI) water
« Ethanol
Procedure:
e Precursor Solution Preparation:
o Prepare a 0.1 M aqueous solution of nickel nitrate hexahydrate.
o Prepare a 0.1 M aqueous solution of sodium molybdate dihydrate.
o Co-precipitation:

o In a beaker, mix equal volumes of the nickel nitrate and sodium molybdate solutions under
vigorous stirring.

o Slowly add a 1 M NaOH solution dropwise to the mixture until the pH reaches 9. A
precipitate will form.

o Continue stirring the suspension for 2 hours at room temperature to ensure a complete
reaction.

e Washing and Drying:
o Centrifuge the precipitate and discard the supernatant.

o Wash the precipitate repeatedly with DI water and then with ethanol to remove any
unreacted ions.

o Dry the obtained powder in an oven at 80°C for 12 hours.
 Calcination:

o Transfer the dried powder to a crucible and calcine it in a muffle furnace at 500°C for 4
hours to obtain the a-NiMoO4 crystalline phase.[4]

o Allow the furnace to cool down to room temperature before retrieving the final product.
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Protocol 2: Band Gap Determination using UV-Vis
Spectroscopy and Tauc Plot Analysis

This protocol describes the measurement of the optical absorbance of the synthesized NiMoO4
nanoparticles and the subsequent calculation of the band gap.

1. Sample Preparation:

o Disperse a small amount of the synthesized NiMoO4 powder in a suitable solvent (e.g.,
ethanol or water) using ultrasonication to obtain a stable suspension.

» Alternatively, for diffuse reflectance spectroscopy (DRS), the dry powder can be used
directly.

2. UV-Vis Spectroscopy Measurement:
e Use a dual-beam UV-Vis spectrophotometer.

» Record the absorbance (or reflectance) spectrum of the NiMoO4 sample over a wavelength
range of 200-800 nm.

» Use the solvent (or a standard reflectance material like BaSO4 for DRS) as a reference.

3. Tauc Plot Analysis for Direct Band Gap Calculation: The relationship between the absorption
coefficient (a) and the incident photon energy (hv) for a direct band gap semiconductor is given
by the Tauc equation:

(ahv)2 = A(hv - E_Q)

where:

a is the absorption coefficient

h is Planck's constant

v is the photon frequency

A IS a constant
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e E_gis the optical band gap
Step-by-step Calculation and Plotting:
o Convert Wavelength to Photon Energy (eV): Use the formula: E (eV) = 1240/ A (nm)

o Calculate (ahv)Z The absorption coefficient () is proportional to the absorbance (Abs).
Therefore, you can plot (Abs x hv)2 on the y-axis.

o Construct the Tauc Plot: Plot (Abs x hv)2 versus photon energy (hv) on the x-axis.
o Determine the Band Gap (E_g):

o lIdentify the linear portion of the plot in the high-energy region.

o Extrapolate this linear portion to the x-axis (where (Abs x hv)2 = Q).

o The x-intercept of this extrapolation gives the value of the optical band gap (E_g) in eV.[1]

[5]

Mandatory Visualization
Proposed Mechanism of Antibacterial Activity of
Molybdenum-Doped Nickel Oxide

Recent studies have indicated that molybdenum-doped nickel oxide nanoparticles exhibit
antibacterial properties.[6][7] While the precise signaling pathways are a subject of ongoing
research, a proposed mechanism involves the generation of reactive oxygen species (ROS)
and the release of metal ions, which induce cellular damage in bacteria.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://ajrconline.org/HTMLPaper.aspx?Journal=Asian%20Journal%20of%20Research%20in%20Chemistry;PID=2018-11-3-28
https://www.researchgate.net/figure/Compared-a-UV-Vis-absorbance-spectra-with-its-corresponding-b-Taucs-plot-of-a-NiMoO4_fig4_330092125
https://www.researchgate.net/publication/367362832_Effect_of_Mo_doping_in_NiO_nanoparticles_for_structural_modification_and_its_efficiency_for_antioxidant_antibacterial_applications
https://www.researchgate.net/figure/Antibacterial-efficacy-of-Ni-and-Mo-doped-NiO-against-a-P-aeruginosa-b-E-coli-c_fig8_367362832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Molybdenum-Doped NiO Nanoparticle
Bacterial Cell

m Catalytic Activity Cell Membrane Damage

Aqueous Environment Reactive Oxygen Spe"ies (ROS) Generation 4

> *OH, 027, H202 | DNA Damage Cell Death

\J

Protein Inactivation

aJo

Click to download full resolution via product page

Caption: Proposed mechanism of antibacterial activity of Mo-doped NiO nanopatrticles.

Experimental Workflow for Synthesis and
Characterization of NiMoO4

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of nickel molybdate nanopatrticles to determine their band gap.
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Caption: Experimental workflow for NiMoO4 synthesis and band gap characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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